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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-elaidoyl glycerol

Cat. No.: B3025937

Safe Handling and Disposal of 1,3-Dioleoyl-2-
elaidoyl glycerol

This guide provides essential safety protocols and logistical procedures for the handling and
disposal of 1,3-Dioleoyl-2-elaidoyl glycerol (CAS No. 110170-81-5) in a research
environment. While this substance is not classified as hazardous according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety practices is paramount to
ensure a safe operational workflow.[1]

Personal Protective Equipment (PPE)

Following standard precautionary measures for handling chemicals is essential.[1] The
recommended personal protective equipment is outlined below to minimize exposure and
ensure user safety.
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PPE Category Item Specifications and Use

Wear safety glasses with side
Eye Protection Safety Glasses shields to protect against

accidental splashes.

Use impermeable, chemical-
i ) resistant gloves (e.g., nitrile or
Hand Protection Disposable Gloves ) )
latex) to prevent direct skin

contact.

A standard laboratory coat
] should be worn to protect skin
Body Protection Laboratory Coat ) ]
and clothing from potential

spills.

Under normal conditions of
) ] use and with adequate
Respiratory Not Required o )
ventilation, respiratory

protection is not necessary.[1]

Protect feet from potential

spills or falling objects by
Footwear Closed-Toe Shoes ) )

wearing appropriate closed-toe

shoes in the laboratory.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1,3-Dioleoyl-2-elaidoyl glycerol ensures safety and
maintains the integrity of the product.

1. Preparation:

o Ensure the designated work area (e.g., laboratory bench or fume hood) is clean, uncluttered,
and well-ventilated.

» Don all required personal protective equipment as detailed in the table above.
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o Retrieve the substance from its recommended storage. The product should be stored at
-20°C.[2]

» Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

2. Handling:

e This product is supplied as an oil.[2] Handle the substance carefully to avoid splashes or
spills.

o Keep the container tightly closed when not in use to maintain product stability.[1] The
substance is stable for at least four years if stored correctly.[2]

e Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

3. Post-Handling:

e Thoroughly clean all equipment and the work area upon completion of the procedure.
» Properly remove and dispose of contaminated gloves and other disposable materials.
e Wash hands thoroughly with soap and water after handling the substance.

o Return the product to its designated storage at -20°C.[2]

Disposal Plan

While 1,3-Dioleoyl-2-elaidoyl glycerol is not classified as hazardous waste, proper disposal is
crucial to prevent environmental contamination.[1] The substance is considered slightly
hazardous to water, and large quantities should not be allowed to enter groundwater, water
courses, or sewage systems.[1]

e Unused Product: Dispose of the chemical waste in accordance with all applicable local,
state, and federal regulations for non-hazardous materials.[4]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, pipette tips, or paper towels, should be collected and disposed of as solid
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laboratory waste.[4] Consult your institution's specific guidelines for chemical waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of
1,3-Dioleoyl-2-elaidoyl glycerol.
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Workflow for Handling 1,3-Dioleoyl-2-elaidoyl glycerol
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Caption: Standard laboratory workflow for 1,3-Dioleoyl-2-elaidoyl glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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